Cas no 5751-52-0 (7-Methoxy-4H-chromen-4-one)

• Product Name: 7-Methoxy-4H-chromen-4-one
• CAS No: 5751-52-0
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• MDL: MFCD00218597
• CID: 345044
• Update Time: 2025-04-19

7-Methoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 7-methoxy-
• 7-methoxychromen-4-one
• 7-METHOXYCHROMONE
• ZIPLCYUNFCYCCT-UHFFFAOYSA-N
• AK104798
• KBio3_002035
• Spectrum5_001790
• Spectrum2_001747
• Spectrum4_001159
• Spectrum3_001028
• SPECTRUM211097
• BSPBio_002815
• KBioGR_001737
• SPBio_001854
• AMBZ0069
• 7-Methoxy-4H-chromen-4-one #
• 4H-Chromen-4-one, 7-methoxy-
• SBB081184
• 8475AB
• 4H-1-Benzopyran-4-on

• MDL： MFCD00218597
• Inchi： 1S/C10H8O3/c1-12-7-2-3-8-9(11)4-5-13-10(8)6-7/h2-6H,1H3
• InChI Key： ZIPLCYUNFCYCCT-UHFFFAOYSA-N
• SMILES： O1C=CC(C2C=CC(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 176.04734
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5

Experimental Properties

• PSA: 35.53

7-Methoxy-4H-chromen-4-one Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones